Cas no 1451391-13-1 (5-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

• Product Name: 5-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• CAS No: 1451391-13-1
• MF: C₁₃H₁₅BBrFO₃
• MW: 328.969806909561
• MDL: MFCD19105373
• CID: 4764127
• Update Time: 2026-02-26

5-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-3-formylphenylboronic acid, pinacol ester
• 5-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• 5-Bromo-2-fluoro-3-formylphenylboronic acid pinacol ester

• MDL： MFCD19105373
• Inchi： 1S/C13H15BBrFO3/c1-12(2)13(3,4)19-14(18-12)10-6-9(15)5-8(7-17)11(10)16/h5-7H,1-4H3
• InChI Key： TVFZPXFWYIDRSU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(B2OC(C)(C)C(C)(C)O2)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Topological Polar Surface Area: 35.5

Additional information on 5-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

5-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

The compound with CAS No. 1451391-13-1, known as 5-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and functional groups, which make it a valuable building block in the construction of complex molecules and advanced materials.

The molecular structure of 5-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is characterized by a benzaldehyde core with substituents at positions 2 and 5 on the aromatic ring. The bromine atom at position 5 and the fluoro group at position 2 introduce electronic effects that influence the reactivity and stability of the molecule. Additionally, the presence of a boron-containing dioxaborolane ring at position 3 adds a unique functionality to the compound.

Recent studies have highlighted the importance of this compound in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. The dioxaborolane group serves as an excellent boronic acid surrogate and facilitates efficient coupling with aryl halides under mild conditions. This property has been exploited in the synthesis of biologically active molecules and advanced materials.

Furthermore, the dioxaborolane group in this compound has been shown to enhance the stability of intermediates during reaction processes. This makes it an attractive candidate for use in multicomponent reactions and tandem processes where intermediate stability is critical.

In terms of applications, 5-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y l)benzaldehyde has found utility in the synthesis of heterocyclic compounds and bioactive molecules. Its ability to undergo various transformations while maintaining structural integrity makes it a versatile tool in modern organic chemistry.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity patterns of this compound. Quantum mechanical calculations have revealed that the bromine and fluoro substituents significantly influence the electron distribution across the aromatic ring and adjacent functional groups.

In conclusion, CAS No. 1451391 - 13 - 1 represents a cutting-edge molecule with diverse applications in organic synthesis and materials science. Its unique structure and functional groups make it an invaluable asset for researchers seeking to develop novel chemical transformations and advanced materials.